Cas no 71712-91-9 (1-(3,5-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(3,5-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 71712-91-9
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• MDL: MFCD11849496
• CID: 2449202
• Update Time: 2023-08-07

1-(3,5-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethoxybenzoyl)-3,3,3-trifluoroacetone
• 1-(3,5-Dimethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione

• MDL： MFCD11849496
• Inchi： 1S/C12H11F3O4/c1-18-8-3-7(4-9(5-8)19-2)10(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
• InChI Key： YXZAPIKIWLGQRS-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=C(C=C(C=1)OC)OC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Topological Polar Surface Area: 52.6